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Introduction

X80 is a potent and selective small molecule inhibitor of Kinase Y, a serine/threonine kinase

implicated in the aberrant proliferation of cancer cells. Overexpression and constitutive

activation of Kinase Y have been identified in various tumor types, making it a compelling target

for therapeutic intervention. These application notes provide a comprehensive overview of the

use of X80 in high-throughput screening (HTS) to identify and characterize novel inhibitors of

Kinase Y.

Mechanism of Action

X80 acts as an ATP-competitive inhibitor of Kinase Y, binding to the enzyme's active site and

preventing the phosphorylation of its downstream substrates. This blockade of the Kinase Y

signaling cascade leads to cell cycle arrest and apoptosis in cancer cells dependent on this

pathway. The high selectivity of X80 for Kinase Y minimizes off-target effects, making it a

promising candidate for further drug development.

Signaling Pathway of Kinase Y in Cancer
The following diagram illustrates the hypothetical signaling pathway in which Kinase Y is a

critical component. Upon activation by an upstream receptor tyrosine kinase (RTK), Kinase Y

phosphorylates a series of downstream effectors, ultimately leading to the transcription of

genes that promote cell proliferation and survival.
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Start Dispense Test Compounds
and X80 (Control) into Plate

Add Kinase Y Enzyme
and Substrate Mixture Incubate at RT Initiate Reaction with ATP Incubate at RT Stop Reaction and Add

Eu-Antibody Detection Mix Incubate at RT (Dark) Read TR-FRET Signal End

Start Seed Reporter Cells
into 384-well Plate Incubate Overnight Add Test Compounds

and X80 (Control) Incubate for 24 hours Add Luciferase
Assay Reagent Incubate at RT Read Luminescence End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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